Cas no 1393441-80-9 (2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide)

• Product Name: 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide
• CAS No: 1393441-80-9
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 4593603
• Update Time: 2025-07-19

2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide

• Inchi： 1S/C16H24N2O2S/c1-11-5-7-15(8-6-11)17-18-21(19,20)16-13(3)9-12(2)10-14(16)4/h9-11,18H,5-8H2,1-4H3/b17-15-
• InChI Key： KBHXHMVMJGKTJT-ICFOKQHNSA-N
• SMILES： C1(S(N/N=C2\CCC(C)CC\2)(=O)=O)=C(C)C=C(C)C=C1C

Additional information on 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide

Professional Introduction to 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9)

2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide, identified by the chemical abstracts service number 1393441-80-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonohydrazides, which are known for their versatile reactivity and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a benzene ring substituted with three methyl groups at the 2, 4, and 6 positions, further functionalized with a hydrazide group linked to a 4-methylcyclohexylidene moiety. Such structural features contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of more complex molecules.

The 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9) exhibits notable stability under standard conditions, which is a critical attribute for its handling and storage in laboratory and industrial settings. Its solubility profile is particularly interesting, as it demonstrates moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), while remaining poorly soluble in hydrophobic media like hexane. This characteristic makes it adaptable for various solvation techniques depending on the specific synthetic requirements.

In recent years, sulfonohydrazides have been extensively studied for their pharmacological properties. The hydrazide group in 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9) serves as a versatile pharmacophore, capable of participating in hydrogen bonding interactions with biological targets. This feature has led to its exploration in the development of novel therapeutic agents targeting a range of diseases. For instance, studies have suggested that sulfonohydrazides may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The presence of the bulky 4-methylcyclohexylidene substituent not only influences the electronic properties of the molecule but also impacts its conformational flexibility, which can be crucial for binding affinity and specificity.

The synthesis of 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the condensation of 2,4,6-trimethylanilinesulfonic acid with hydrazine hydrate in the presence of a suitable catalyst to form the sulfonohydrazide derivative. Subsequent functionalization with the 4-methylcyclohexylidene group can be achieved through Friedel-Crafts acylation or other electrophilic aromatic substitution reactions. These synthetic strategies underscore the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

Recent advancements in computational chemistry have further illuminated the potential of 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9) in drug discovery pipelines. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple binding modes, enhancing its therapeutic potential. For example, virtual screening campaigns have identified derivatives of this scaffold as promising candidates for inhibiting kinases implicated in cancer progression. The ability to predict these interactions computationally accelerates the drug development process by allowing researchers to prioritize promising candidates before experimental validation.

The role of 2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9) extends beyond mere intermediacy; it serves as a building block for more complex pharmacophores designed to modulate biological pathways with high precision. Researchers have leveraged its structural features to develop libraries of derivatives that exhibit enhanced pharmacokinetic profiles or improved target selectivity. Such efforts are critical in addressing challenges associated with drug resistance and side effects observed in current therapies.

In conclusion,2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of reactivity and stability makes it an indispensable tool in synthetic chemistry and an exciting candidate for further exploration in medicinal chemistry research. As our understanding of biological systems continues to evolve,2,4,6-TriMethyl-N'-(4-Methylcyclohexylidene)benzenesulfonohydrazide (CAS No. 1393441-80-9) is poised to play a pivotal role in shaping the future of drug discovery and development.